Cas no 61671-40-7 (Benzene, 1-(decylthio)-4-fluoro-)

• Product Name: Benzene, 1-(decylthio)-4-fluoro-
• CAS No: 61671-40-7
• MF: C₁₆H₂₅FS
• MW: 268.43310713768
• CID: 470644
• PubChem ID: 12261860
• Update Time: 2025-04-19

Benzene, 1-(decylthio)-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(decylthio)-4-fluoro-
• 1-decylsulfanyl-4-fluorobenzene
• DTXSID30482931
• 61671-40-7

• Inchi： 1S/C16H25FS/c1-2-3-4-5-6-7-8-9-14-18-16-12-10-15(17)11-13-16/h10-13H,2-9,14H2,1H3
• InChI Key： LGESUVAKDRVTEF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CCCCCCCCCC

Computed Properties

• Exact Mass: 268.16625
• Monoisotopic Mass: 268.16610013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0